Cas no 1381759-84-7 (5-Methyl-2-sulfamoylphenylboronic acid)
1381759-84-7 structure
Product Name:5-Methyl-2-sulfamoylphenylboronic acid
CAS No:1381759-84-7
MF:C7H10BNO4S
MW:215.034600734711
CID:4592865
Update Time:2022-07-26
5-Methyl-2-sulfamoylphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, B-[2-(aminosulfonyl)-5-methylphenyl]-
- 5-Methyl-2-sulfamoylphenylboronic acid
-
- Inchi: 1S/C7H10BNO4S/c1-5-2-3-7(14(9,12)13)6(4-5)8(10)11/h2-4,10-11H,1H3,(H2,9,12,13)
- InChI Key: OQZOPXKIHAVLAS-UHFFFAOYSA-N
- SMILES: B(C1=CC(C)=CC=C1S(N)(=O)=O)(O)O
Computed Properties
- Exact Mass: 215.042
- Monoisotopic Mass: 215.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109A^2
5-Methyl-2-sulfamoylphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1248785-250mg |
5-Methyl-2-sulfamoylphenylboronic acid |
1381759-84-7 | 96% | 250mg |
¥4294 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1248785-1g |
5-Methyl-2-sulfamoylphenylboronic acid |
1381759-84-7 | 96% | 1g |
¥6397 | 2023-04-15 | |
| A2B Chem LLC | AI33429-250mg |
5-Methyl-2-sulfamoylphenylboronic acid |
1381759-84-7 | 96% | 250mg |
$358.00 | 2024-04-20 | |
| A2B Chem LLC | AI33429-1g |
5-Methyl-2-sulfamoylphenylboronic acid |
1381759-84-7 | 96% | 1g |
$608.00 | 2024-04-20 | |
| Crysdot LLC | CD12146916-1g |
(5-Methyl-2-sulfamoylphenyl)boronic acid |
1381759-84-7 | 97% | 1g |
$515 | 2024-07-23 | |
| 1PlusChem | 1P00HVP1-250mg |
5-Methyl-2-sulfamoylphenylboronic acid |
1381759-84-7 | 96% | 250mg |
$372.00 | 2025-02-28 | |
| 1PlusChem | 1P00HVP1-1g |
5-Methyl-2-sulfamoylphenylboronic acid |
1381759-84-7 | 96% | 1g |
$647.00 | 2025-02-28 |
5-Methyl-2-sulfamoylphenylboronic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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